Cas no 128273-61-0 (4-(Pentafluoroethyl)benzonitrile)

• Product Name: 4-(Pentafluoroethyl)benzonitrile
• CAS No: 128273-61-0
• MF: C₉H₄F₅N
• MW: 221.126779556274
• CID: 1069822
• PubChem ID: 14774185
• Update Time: 2025-05-21

4-(Pentafluoroethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Pentafluoroethyl)benzonitrile
• 4-(1,1,2,2,2-pentafluoroethyl)benzonitrile
• 4-pentafluoroethylbenzonitrile
• 4-pentafluoroethyl-benzonitrile
• AGN-PC-002IKD
• Benzonitrile, 4-(pentafluoroethyl)-
• BBL101991
• 4-(Perfluoroethyl)benzonitrile
• SCHEMBL2853329
• AKOS016016000
• MFCD19439995
• 128273-61-0
• CS-0324611
• STL555788
• DTXSID60563888

• MDL： MFCD19439995
• Inchi： 1S/C9H4F5N/c10-8(11,9(12,13)14)7-3-1-6(5-15)2-4-7/h1-4H
• InChI Key： RTEHQGJAXQGXIW-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(C#N)=CC=1)F

Computed Properties

• Exact Mass: 221.02642
• Monoisotopic Mass: 221.02638994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(Pentafluoroethyl)benzonitrile

4-(Pentafluoroethyl)benzonitrile: A Comprehensive Overview

The compound with CAS No. 128273-61-0, commonly referred to as 4-(Pentafluoroethyl)benzonitrile, is a highly fluorinated aromatic compound that has garnered significant attention in various scientific and industrial fields. This compound is characterized by its unique structure, which combines a benzonitrile group with a pentafluoroethyl substituent. The presence of multiple fluorine atoms in the molecule imparts distinctive chemical and physical properties, making it a valuable material for research and application.

4-(Pentafluoroethyl)benzonitrile has been extensively studied for its potential in advanced materials science, particularly in the development of high-performance polymers and coatings. Recent research has highlighted its ability to enhance the thermal stability and chemical resistance of polymer systems, making it a promising candidate for aerospace and electronics applications. The fluorinated nature of the molecule also contributes to its low surface energy, which is advantageous in anti-fouling and self-cleaning materials.

In the field of pharmacology, 4-(Pentafluoroethyl)benzonitrile has shown potential as a lead compound in drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in various studies. For instance, recent findings suggest that this compound may exhibit inhibitory activity against certain kinases, which are key players in cancer progression. This opens up new avenues for its use in therapeutic development.

The synthesis of 4-(Pentafluoroethyl)benzonitrile involves a multi-step process that typically includes fluorination reactions and aromatic substitution chemistry. Researchers have optimized these processes to achieve higher yields and better purity levels, ensuring scalability for industrial production. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of its synthesis.

From an environmental perspective, the stability and persistence of 4-(Pentafluoroethyl)benzonitrile in various media have been investigated to assess its potential impact on ecosystems. Studies indicate that while the compound is resistant to degradation under normal conditions, it does not exhibit acute toxicity to aquatic organisms at environmentally relevant concentrations. However, further research is needed to fully understand its long-term ecological implications.

In conclusion, 4-(Pentafluoroethyl)benzonitrile (CAS No. 128273-61-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, derived from its fluorinated structure, make it an invaluable material for advancing technologies in materials science, pharmacology, and environmental chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.